![molecular formula C19H21F3N2 B5783101 1-(4-methylphenyl)-4-[3-(trifluoromethyl)benzyl]piperazine](/img/structure/B5783101.png)
1-(4-methylphenyl)-4-[3-(trifluoromethyl)benzyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methylphenyl)-4-[3-(trifluoromethyl)benzyl]piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MPTP and is a derivative of piperazine. MPTP has been found to have unique properties that make it useful in various fields of research.
Mechanism of Action
The mechanism of action of MPTP involves the conversion of MPTP into a toxic metabolite called MPP+. MPP+ selectively destroys dopaminergic neurons by inhibiting mitochondrial complex I, which leads to the accumulation of reactive oxygen species and oxidative stress.
Biochemical and Physiological Effects:
MPTP has been found to have several biochemical and physiological effects. MPTP-induced neurotoxicity has been linked to the disruption of cellular energy metabolism, oxidative stress, and inflammation. MPTP has also been found to cause changes in neurotransmitter levels and impair cognitive function.
Advantages and Limitations for Lab Experiments
MPTP has several advantages and limitations for lab experiments. One of the advantages of MPTP is its ability to selectively destroy dopaminergic neurons, which makes it useful for creating animal models of Parkinson's disease. However, MPTP-induced neurotoxicity can also be a limitation, as it can lead to the death of experimental animals. Additionally, MPTP can be difficult to work with, as it is highly toxic and requires specialized equipment and handling procedures.
Future Directions
There are several future directions for research involving MPTP. One potential area of research is the development of new animal models of Parkinson's disease that better mimic the human disease. Another area of research is the development of new treatments for Parkinson's disease that target the underlying mechanisms of MPTP-induced neurotoxicity. Additionally, MPTP may have potential applications in other fields of research, such as drug discovery and toxicology.
Synthesis Methods
The synthesis of MPTP involves the reaction of 4-methylphenylpiperazine with 3-(trifluoromethyl)benzyl chloride in the presence of a base. This reaction results in the formation of MPTP, which can be further purified using various methods.
Scientific Research Applications
MPTP has been extensively studied for its potential applications in scientific research. One of the primary uses of MPTP is in the field of neuroscience. MPTP has been found to be a potent neurotoxin that selectively destroys dopaminergic neurons in the brain. This property of MPTP has been used to create animal models of Parkinson's disease, which has helped researchers to study the disease and develop potential treatments.
properties
IUPAC Name |
1-(4-methylphenyl)-4-[[3-(trifluoromethyl)phenyl]methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N2/c1-15-5-7-18(8-6-15)24-11-9-23(10-12-24)14-16-3-2-4-17(13-16)19(20,21)22/h2-8,13H,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPGAMTLHUMALFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN(CC2)CC3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methylphenyl)-4-[[3-(trifluoromethyl)phenyl]methyl]piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.